Cas no 1804462-28-9 (Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate
• CAS No: 1804462-28-9
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4855832
• Update Time: 2025-10-22

Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)5-6(14(16)17)4(7(10)11)3-13-8(5)12/h3,7H,2H2,1H3,(H2,12,13)
• InChI Key： LJYANCZYYXDEDF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 111

Additional information on Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate

Recent Advances in the Study of Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1804462-28-9)

Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1804462-28-9) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The synthesis of Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate involves a multi-step process that includes nitration, esterification, and fluorination reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further pharmacological studies. Its structural features, such as the electron-withdrawing nitro group and the difluoromethyl moiety, contribute to its reactivity and potential as a scaffold for drug design.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate was utilized as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The difluoromethyl group was found to enhance the metabolic stability of the inhibitors, a critical factor in their pharmacokinetic profiles.

Another significant application of this compound is in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate derivatives displayed broad-spectrum activity against resistant bacterial strains. The nitro group in the pyridine ring was identified as a key pharmacophore, interacting with bacterial enzymes to disrupt essential metabolic pathways.

Despite these promising findings, challenges remain in the development of Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to explore the compound's mechanism of action in greater detail and to identify optimal derivatives for clinical development.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1804462-28-9) represents a versatile and valuable building block in medicinal chemistry. Its unique chemical properties and demonstrated biological activities make it a compelling subject for future research. As synthetic methodologies and biological evaluations continue to advance, this compound is expected to play a pivotal role in the discovery of new therapeutic agents.